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Pumice, a porous, lightweight volcanic rock, presents a compelling case for use as a

sustainable thermal insulation material in the construction industry. Its highly vesicular

structure, a result of rapid cooling and depressurization of gas-rich lava, gives rise to its

characteristic low density and high porosity. These intrinsic properties are central to its

effectiveness as an insulator, making it a subject of significant interest for researchers and

scientists in materials science and green building technology. This guide provides a technical

overview of the key thermophysical properties of pumice and the standardized experimental

protocols used to measure them.

Core Thermophysical Properties of Pumice
The insulating performance of pumice is primarily dictated by its thermal conductivity, density,

porosity, and specific heat capacity. These properties are interconnected and are crucial for

evaluating its suitability in various insulation applications.

Thermal Conductivity
Thermal conductivity (λ or k) is the measure of a material's ability to conduct heat. For

insulation materials, a lower thermal conductivity value is desirable as it indicates better

resistance to heat transfer. The porous nature of pumice traps air within its structure,

significantly lowering its thermal conductivity.[1]

The thermal conductivity of pumice can vary depending on its form (raw granules, or as an

aggregate in concrete) and density.[1][2] Furthermore, moisture content plays a critical role; an
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increase in moisture can substantially raise the thermal conductivity, thereby reducing its

insulating effectiveness. For instance, the thermal conductivity of pumice concrete can increase

by 4% for every 1% increase in moisture content by volume.[2]

Table 1: Thermal Conductivity of Pumice and Pumice-Based Materials

Material Type Dry Density (kg/m³)
Thermal
Conductivity
(W/m·K)

Source(s)

Pure Pumice
Granules

Not Specified 0.08 - 0.13 [1]

Pumice Lightweight

Concrete
800 - 1200 0.20 - 0.38 [2]

Pumice-Based Bricks Not Specified 0.336

Pumice/Polyurethane

Composite (30%

Pumice)

Not Specified 0.2313

Density and Porosity
Pumice is characterized by its low density and high porosity, which are inversely related.

Porosity is the measure of void spaces in a material and is a primary reason for pumice's

excellent insulating properties.[1] The high porosity, often ranging from 80-90%, contributes to

its light weight.[3] This low density not only enhances its thermal resistance but also reduces

the structural load in building applications, offering additional construction advantages.[4]

Table 2: Density and Porosity of Pumice
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Property Value Source(s)

Density

Dry Density (Lightweight

Concrete)
800 - 1600 kg/m³ [2]

Bulk Density (Lightweight

Aggregates)
< 1200 kg/m³ [2]

Apparent Density (Loose

Granules)
250 - 300 kg/m³

Porosity

Average Porosity (by volume) ~90% [3]

Specific Heat Capacity
Specific heat capacity (c) is the amount of heat energy required to raise the temperature of a

unit mass of a substance by one degree.[5] Materials with a high specific heat capacity can

store more thermal energy. While specific heat capacity is a fundamental property, it is less

critical for insulation than thermal conductivity. However, it is an important parameter in

dynamic thermal modeling of building envelopes.

Table 3: Specific Heat Capacity of Pumice

Property Value Source(s)

Specific Heat Capacity 870 J/kg·K

Experimental Protocols and Methodologies
Accurate and repeatable measurement of thermophysical properties is essential for material

characterization and performance modeling. Standardized methods, primarily from

organizations like ASTM International, are employed for these evaluations.

Measurement of Thermal Conductivity
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The determination of thermal conductivity is typically performed under steady-state conditions,

where the temperature at any point in the material does not change over time.

1. Guarded Hot-Plate (GHP) Method (ASTM C177 / ISO 8302)

This is an absolute method for determining thermal conductivity and is considered a primary

standard.[6][7] The procedure involves placing two identical, flat specimens of the material on

either side of a main heater plate. This central plate is surrounded by a "guard" heater kept at

the same temperature to prevent radial heat flow, ensuring that the heat transfer through the

specimen is one-dimensional.[8][9] By measuring the electrical power supplied to the main

heater, the temperature difference across the specimens, and the specimen dimensions, the

thermal conductivity can be calculated directly.[9]
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Apparatus Setup

Measurement Process

Calculation

Prepare two identical
flat specimens

Place specimens on each
side of the main heater

Surround main heater with a
guard heater at same temp.

Position cold plates on
the outer surfaces

Apply power and wait for
steady-state thermal equilibrium

Measure electrical power (Q)
to the main heater

Measure temperature difference
(ΔT) across specimen

Measure specimen
thickness (L) and area (A)

Calculate Thermal Conductivity (k)
k = (Q · L) / (A · ΔT)

Click to download full resolution via product page

Workflow for the Guarded Hot-Plate (GHP) Method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b7760339?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7760339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Heat Flow Meter (HFM) Method (ASTM C518)

The Heat Flow Meter method is a more rapid, comparative technique.[10] A single specimen is

placed between a hot plate and a cold plate, establishing a temperature gradient.[11] The heat

flow through the specimen is measured by heat flux transducers integrated into the plates.[12]

The apparatus is calibrated using a material of known thermal conductivity. This method is

widely used for quality control and material characterization due to its speed and simplicity.[12]

[13]
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Apparatus Setup & Calibration

Measurement Process

Calculation

Calibrate apparatus with a
standard reference material

Prepare single
flat specimen

Place specimen between
hot and cold plates

Establish steady-state
heat flow

Measure heat flow (q/A)
using heat flux transducers

Measure temperature difference
(ΔT) across specimen

Measure specimen
thickness (L)

Determine Thermal Conductivity (k)
from calibration data

Click to download full resolution via product page

Workflow for the Heat Flow Meter (HFM) Method.
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Measurement of Density and Porosity
1. Bulk Density Determination

The bulk density of pumice aggregate is determined by measuring the mass of a known

volume of the material. The procedure typically involves filling a container of a known volume

with the pumice sample and weighing it.

2. Porosity (Indirect Method)

Because pumice has many closed-off pores, its porosity cannot be easily measured by fluid

saturation. An indirect method is therefore used, which relies on comparing the density of

pumice to the density of its solid, non-porous equivalent, such as volcanic glass (obsidian).[14]

The porosity is calculated based on the premise that the solid part of the pumice has the same

density as obsidian.[14]

Pumice Measurement Solid Equivalent Measurement

Porosity Calculation

Measure Mass
of Pumice (m_p)

Calculate Pumice
Bulk Density

(ρ_p = m_p / V_p)

Measure Volume
of Pumice (V_p)

Calculate Porosity (Φ)
Φ = (1 - (ρ_p / ρ_o)) * 100%

Measure Mass
of Obsidian (m_o)

Calculate Obsidian
True Density

(ρ_o = m_o / V_o)

Measure Volume
of Obsidian (V_o)

Click to download full resolution via product page
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Logical relationship for indirect porosity measurement.

Measurement of Specific Heat Capacity
Method of Mixtures (Calorimetry)

The specific heat capacity of pumice fragments can be determined using the "method of

mixtures" with a calorimeter.[15] The protocol involves cooling a dried sample of known mass

to a stable, low temperature (e.g., in an ice-water bath). The cooled sample is then quickly

transferred into an insulated calorimeter containing a known mass of water at a known initial

(room) temperature. The final equilibrium temperature of the mixture is recorded, and the

specific heat capacity of the pumice is calculated using the principle of conservation of energy.

[15]
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Sample Preparation

Calorimeter Preparation

Measurement

Calculation

Dry pumice sample
to remove moisture

Measure sample mass (m_s)

Cool sample to a known
low temperature (T_s ≈ 0°C)

Quickly transfer cooled
sample into calorimeter

Measure mass of
water (m_w) in calorimeter

Measure initial water
temperature (T_w)

Stir and record final
equilibrium temperature (T_f)

Calculate Specific Heat (c_s)
c_s = [m_w·c_w·(T_f - T_w)] / [m_s·(T_s - T_f)]

Click to download full resolution via product page

Workflow for Specific Heat Capacity by Calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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